N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-1-[(4-methylphenyl)methyl]-3-phenylthiourea
• InChI: InChI=1S/C20H20N2OS/c1-16-9-11-17(12-10-16)14-22(15-19-8-5-13-23-19)20(24)21-18-6-3-2-4-7-18/h2-13H,14-15H2,1H3,(H,21,24)
• InChI Key: DJIJDBDNZVDOJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC2=CC=CO2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea, also known as FMBPT, is a synthetic chemical compound that has been widely used in scientific research. This compound belongs to the class of thiourea derivatives and has been known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea is not fully understood, but it has been suggested that it may act by inhibiting certain enzymes or proteins involved in the development of various diseases.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of viruses. N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea in lab experiments is its diverse biological activities. This compound has been shown to exhibit a range of effects, making it useful for studying a variety of diseases. However, one limitation of using N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are a number of future directions for research on N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea and its potential therapeutic applications. Additionally, research on the synthesis of N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea derivatives may lead to the development of more potent and selective compounds.

Synthesis Methods

N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea can be synthesized using a multi-step reaction process. The first step involves the reaction of 4-methylbenzylamine with furfural to form N-(2-furylmethyl)-4-methylbenzylamine. This intermediate is then reacted with phenyl isothiocyanate to form N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea.

Scientific Research Applications

N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea has been widely used in scientific research due to its diverse biological activities. It has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral properties. N-(2-furylmethyl)-N-(4-methylbenzyl)-N'-phenylthiourea has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.